

Controlling for gender differences in MOG 35-55 EAE models

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: MOG peptide 35-55

Cat. No.: B15952585

[Get Quote](#)

Technical Support Center: MOG 35-55 EAE Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing the MOG 35-55 Experimental Autoimmune Encephalomyelitis (EAE) model, with a specific focus on controlling for gender-related differences.

Frequently Asked Questions (FAQs)

Q1: Are there significant gender differences in disease susceptibility and severity in the MOG 35-55 EAE model?

A1: Yes, significant gender differences in EAE susceptibility and severity are often observed, but they can be dependent on the mouse strain.^{[1][2]} In some strains, such as the SJL mouse, females generally exhibit a higher incidence and more severe disease course compared to males when EAE is induced with various antigens.^{[2][3]} However, in the commonly used C57BL/6 mouse strain immunized with MOG 35-55, the results can be more variable. Some studies report no significant difference in the clinical course of MOG-induced EAE between male and female C57BL/6 mice, while others have noted differences in immune responses and

neuropathology despite similar clinical scores. For instance, even with identical EAE disease severity, female C57BL/6 mice may show greater cellular infiltration and demyelination in the central nervous system (CNS) compared to males.^[4]

Q2: What are the underlying immunological differences between male and female mice in the MOG 35-55 EAE model?

A2: The immunological responses to MOG 35-55 immunization differ between sexes. Studies have shown that male C57BL/6 mice can mount stronger pro-inflammatory responses, which appear to be counterbalanced by an increase in anti-inflammatory regulatory T cells, B cells, and monocyte/macrophage subsets.^[4] In contrast, female mice may exhibit a stronger Th17 response, which is associated with earlier disease onset.^[5] These differences in the balance between pro-inflammatory and regulatory immune cells can influence the degree of CNS infiltration and demyelination.^[4]

Q3: How do sex hormones, such as estrogen and testosterone, influence the EAE disease course?

A3: Sex hormones play a crucial role in modulating the immune response and influencing EAE outcomes. Estrogens, for example, have been shown to have anti-inflammatory and neuroprotective effects, and their administration can reduce the clinical severity of EAE in several mouse strains.^{[6][7][8]} Testosterone has also demonstrated neuroprotective and immunomodulatory effects, potentially by promoting a shift from a pro-inflammatory Th1 to a more anti-inflammatory Th2 response.^{[6][9]} The protective effects of these hormones are being investigated as potential therapeutic avenues for multiple sclerosis (MS).^{[6][7][10]}

Q4: Should I include both male and female mice in my EAE studies?

A4: Yes, it is highly recommended to include both sexes in your experimental design. Given the known gender differences in both MS in humans and EAE in animal models, studying both males and females is crucial for the translatability of your findings.^[4] The National Institutes of Health (NIH) guidelines also emphasize the need to study both sexes in various disease models.^[4] Including both sexes will allow you to identify potential sex-specific effects of your therapeutic intervention.

Troubleshooting Guides

Issue 1: High variability in EAE disease scores between animals of the same sex.

- Possible Cause: Inconsistent immunization procedure.
- Troubleshooting Steps:
 - Ensure a stable emulsion of MOG 35-55 and Complete Freund's Adjuvant (CFA). The emulsion should not separate.
 - Administer a consistent volume and concentration of the emulsion and pertussis toxin (PTX) to each mouse.
 - Ensure subcutaneous injections are placed consistently in the flanks.
- Possible Cause: Animal stress.
- Troubleshooting Steps:
 - Handle mice gently and consistently.
 - Avoid unnecessary noise and disturbances in the animal facility.
 - Allow mice to acclimatize to the facility for at least one week before starting the experiment.

Issue 2: Unexpectedly low EAE incidence in one sex compared to the other.

- Possible Cause: Strain-specific gender differences.
- Troubleshooting Steps:
 - Review the literature for expected gender differences in EAE for your specific mouse strain. For example, female SJL mice are generally more susceptible than males.[\[2\]](#)
 - If using C57BL/6 mice, be aware that while some studies report no difference, others have observed variations. Ensure your experimental groups are sufficiently powered to detect potential differences.

- Possible Cause: Age of the animals.
- Troubleshooting Steps:
 - Use mice within a consistent and reported age range (typically 8-12 weeks old) as susceptibility to EAE can be age-dependent.[4]

Issue 3: Discrepancy between clinical scores and histological findings between sexes.

- Possible Cause: Fundamental biological differences in the pathological response.
- Troubleshooting Steps:
 - Recognize that this can be an expected outcome. For instance, female C57BL/6 mice may exhibit more significant CNS demyelination and cellular infiltration than males, even with similar clinical scores.[4]
 - In addition to clinical scoring, perform detailed histological and immunological analyses to fully characterize the disease phenotype in both sexes. This can include quantifying immune cell infiltration, demyelination, and cytokine profiles in the CNS and periphery.

Data Presentation

Table 1: Comparison of EAE Clinical and Histological Parameters between Male and Female C57BL/6 Mice

Parameter	Male Mice	Female Mice	Key Findings
Cumulative Disease Index (CDI) at Day 20	31 ± 2	31 ± 3	No significant difference in overall disease severity. [4]
CNS Cellular Infiltration (% nucleated cells/area)	Lower	Higher	Females show significantly greater lymphocyte chemotaxis. [4]
CNS Demyelination (% demyelination/area)	Lower	Higher	Axonal damage is exacerbated in female EAE mice. [4]
Splenocyte Count (millions) - EAE Group	60	60	No significant difference between sexes in the EAE group. [4]

Experimental Protocols

MOG 35-55 EAE Induction in C57BL/6 Mice

This protocol is a standard method for inducing EAE in C57BL/6 mice.

Materials:

- MOG 35-55 peptide (MEVGWYRSPFSRVVHLYRNGK)
- Complete Freund's Adjuvant (CFA) containing 4 mg/ml heat-killed Mycobacterium tuberculosis
- Pertussis toxin (PTX)
- Sterile phosphate-buffered saline (PBS)
- 8-12 week old male and female C57BL/6 mice


Procedure:

- Antigen Emulsion Preparation:
 - Prepare a 1 mg/ml solution of MOG 35-55 peptide in sterile PBS.
 - Create an emulsion by mixing equal volumes of the MOG 35-55 solution and CFA. A common method is to use two syringes connected by a Luer lock. The final concentration of MOG 35-55 will be 0.5 mg/ml.
- Immunization (Day 0):
 - Anesthetize the mice.
 - Inject a total of 200 µl of the MOG 35-55/CFA emulsion subcutaneously, distributed over two sites on the flanks (100 µl per site). This delivers 100 µg of MOG 35-55 per mouse.
 - Administer 100-200 ng of PTX intraperitoneally (i.p.) in 100 µl of PBS.
- Pertussis Toxin Boost (Day 2):
 - Administer a second dose of 100-200 ng of PTX i.p. in 100 µl of PBS.
- Clinical Scoring:
 - Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-immunization.
 - Use a standardized scoring system (see Table 2).

Table 2: EAE Clinical Scoring Scale


Score	Clinical Signs
0	No clinical signs
1	Limp tail
2	Hind limb weakness
3	Partial hind limb paralysis
4	Complete hind limb paralysis
5	Moribund state or death

Visualizations



[Click to download full resolution via product page](#)

Caption: Experimental workflow for MOG 35-55 EAE induction and monitoring.



[Click to download full resolution via product page](#)

Caption: Simplified signaling pathways of gender-specific immune responses in EAE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [researchgate.net](https://www.researchgate.net) [researchgate.net]
- 2. Frontiers | Effects of biological sex and pregnancy in experimental autoimmune encephalomyelitis: It's complicated [frontiersin.org]
- 3. Gender differences in autoimmune demyelination in the mouse: implications for multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Sex differences in EAE reveal common and distinct cellular and molecular components - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Sex differences regulate immune responses in experimental autoimmune encephalomyelitis and multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

- 6. Estrogen and testosterone therapies in multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. scispace.com [scispace.com]
- 8. Neuroprotective effects of estrogens and androgens in CNS inflammation and neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Testosterone and estrogen in multiple sclerosis: from pathophysiology to therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. The Impact of Sex Hormones on Transcranial Magnetic Stimulation Against the Oxidative Stress in the Pathogenesis of Multiple Sclerosis [mdpi.com]
- To cite this document: BenchChem. [Controlling for gender differences in MOG 35-55 EAE models]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15952585/docs#controlling-for-gender-differences-in-mog-35-55-eae-models>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check